Cas no 1228570-77-1 ((3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine)

• Product Name: (3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine
• CAS No: 1228570-77-1
• MF: C₈H₈FNO
• MW: 153.153625488281
• MDL: MFCD14562117
• CID: 4760948
• PubChem ID: 40787217
• Update Time: 2026-02-26

(3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine
• (S)-7-Fluoro-2,3-dihydrobenzofuran-3-amine
• (3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine
• MFCD14562117
• AKOS030529389
• BS-14685
• CS-0162512
• N11235
• 1228570-77-1

• MDL： MFCD14562117
• Inchi： 1S/C8H8FNO/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3,7H,4,10H2/t7-/m1/s1
• InChI Key： RMYMQTQTLUJTIX-SSDOTTSWSA-N
• SMILES： FC1=CC=CC2=C1OC[C@H]2N

Computed Properties

• Exact Mass: 153.058992041g/mol
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on (3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine

Exploring the Potential of (3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine (CAS No. 1228570-77-1) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, (3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine (CAS No. 1228570-77-1) has emerged as a compound of significant interest. This chiral amine, characterized by its dihydrobenzofuran core and fluoro substitution, represents a versatile building block for drug discovery. Researchers are particularly drawn to its potential in targeting central nervous system (CNS) disorders, a hot topic in current medical research where novel therapeutic approaches are urgently needed.

The structural uniqueness of 1228570-77-1 lies in its stereospecific (3S) configuration, which often determines biological activity in chiral molecules. This feature makes it valuable for developing enantiomerically pure pharmaceuticals, a growing trend in the industry to minimize side effects. Recent studies suggest that derivatives of this compound might interact with neurotransmitter receptors, sparking discussions in scientific forums about its potential applications in neurological conditions and mood disorders.

From a synthetic chemistry perspective, the 7-fluoro modification on the benzofuran scaffold enhances both the compound's metabolic stability and its ability to penetrate the blood-brain barrier - two critical factors that researchers frequently search for when developing CNS-active compounds. The pharmaceutical industry is actively investigating how this fluorinated dihydrobenzofuran amine might serve as a precursor for more complex molecules, particularly in the development of next-generation therapeutics.

Quality control and analytical methods for (3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine have become important discussion points in pharmaceutical chemistry circles. Advanced techniques like chiral HPLC and LC-MS are typically employed to ensure the compound's stereochemical purity, addressing common questions about how to verify the enantiomeric excess of such specialized building blocks. These analytical challenges reflect broader industry concerns about quality assurance in chiral drug development.

The growing interest in 1228570-77-1 is evident from the increasing number of patent applications mentioning this compound. Many focus on its incorporation into larger molecular architectures designed to target specific biological pathways. This aligns with current pharmaceutical trends toward precision medicine and targeted therapies, topics that consistently rank high in scientific literature searches. The compound's dihydrobenzofuran moiety is particularly valued for its potential to contribute to drug-like properties while maintaining structural novelty.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize (3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine. This addresses frequent queries about environmentally friendly synthesis methods in pharmaceutical production. The development of catalytic asymmetric approaches to construct its chiral center represents an active area of investigation, combining the compound's pharmaceutical potential with modern green chemistry principles.

As the scientific community continues to investigate CAS 1228570-77-1, its potential applications extend beyond initial expectations. Recent computational studies suggest interesting structure-activity relationships that could inform the design of novel bioactive molecules. This aligns with current interests in computational drug design and AI-assisted molecular discovery, making the compound relevant to cutting-edge research methodologies that dominate contemporary pharmaceutical discussions.

The stability and storage conditions of (3S)-7-fluoro-2,3-dihydrobenzofuran-3-amine frequently appear in technical inquiries, reflecting practical concerns in laboratory settings. Proper handling of this fluorinated amine compound requires attention to moisture sensitivity and temperature control - topics that generate substantial discussion among synthetic chemists working with similar structures. These practical considerations are equally important as the compound's theoretical potential in drug discovery programs.

Looking forward, 1228570-77-1 represents more than just another chemical entry in catalogs. Its unique combination of fluorine substitution, chirality, and heterocyclic structure positions it as a valuable tool for addressing current challenges in medicinal chemistry. As research progresses, this compound may contribute to solutions for some of the most pressing questions in drug development today, particularly in areas requiring CNS penetration and target specificity.